Cas no 1565685-58-6 (2-(2,3-dimethylphenyl)-2-fluoroethan-1-amine)

• Product Name: 2-(2,3-dimethylphenyl)-2-fluoroethan-1-amine
• CAS No: 1565685-58-6
• MF: C₁₀H₁₄FN
• MW: 167.223266124725
• CID: 6507765
• PubChem ID: 112562702
• Update Time: 2025-08-04

2-(2,3-dimethylphenyl)-2-fluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dimethylphenyl)-2-fluoroethan-1-amine
• EN300-1844082
• 1565685-58-6

• Inchi： 1S/C10H14FN/c1-7-4-3-5-9(8(7)2)10(11)6-12/h3-5,10H,6,12H2,1-2H3
• InChI Key： INYLLXSSJANMAC-UHFFFAOYSA-N
• SMILES： FC(CN)C1C=CC=C(C)C=1C

Computed Properties

• Exact Mass: 167.111027613g/mol
• Monoisotopic Mass: 167.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes

Additional information on 2-(2,3-dimethylphenyl)-2-fluoroethan-1-amine

Introduction to 2-(2,3-dimethylphenyl)-2-fluoroethan-1-amine (CAS No. 1565685-58-6)

2-(2,3-dimethylphenyl)-2-fluoroethan-1-amine, identified by the chemical abstracts service number 1565685-58-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amine derivatives, characterized by its unique structural motif featuring a fluoro-substituted ethyl chain attached to a benzene ring with dimethyl substitution at the 2 and 3 positions. The presence of both fluorine and methyl groups imparts distinct electronic and steric properties, making it a promising candidate for further exploration in drug design and development.

The molecular structure of 2-(2,3-dimethylphenyl)-2-fluoroethan-1-amine can be described as a fluorinated aromatic amine with a branched alkyl side chain. The benzene ring, substituted with two methyl groups at the 2 and 3 positions, enhances the lipophilicity of the molecule, which is often a critical factor in drug bioavailability. The fluorine atom at the 2-position of the ethyl chain introduces additional electronic effects, influencing the compound's reactivity and potential interactions with biological targets. These structural features make it an intriguing subject for synthetic modifications and pharmacological evaluations.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The fluorine atom can significantly influence the electronic properties of adjacent atoms, leading to stronger interactions with biological receptors. This has led to the exploration of fluorinated amines in various therapeutic areas, including central nervous system disorders, oncology, and anti-inflammatory treatments. The specific combination of substituents in 2-(2,3-dimethylphenyl)-2-fluoroethan-1-amine makes it a valuable scaffold for designing novel therapeutic agents.

One of the most compelling aspects of 2-(2,3-dimethylphenyl)-2-fluoroethan-1-amine is its potential as a precursor for more complex molecules. The presence of an amine group provides a versatile handle for further functionalization through reactions such as acylation, alkylation, or coupling with other pharmacophores. This flexibility allows chemists to explore a wide range of structural variations, enabling the optimization of pharmacological properties such as potency, selectivity, and solubility. The dimethyl-substituted benzene ring also offers opportunities for fine-tuning electronic effects and steric hindrance around the binding site.

Recent studies have highlighted the importance of fluorinated aromatic amines in medicinal chemistry. For instance, compounds similar to 2-(2,3-dimethylphenyl)-2-fluoroethan-1-amine have been investigated for their potential in modulating enzyme activity and receptor binding. The fluoro-substituent has been shown to enhance binding affinity by increasing hydrophobic interactions and reducing metabolic degradation. Additionally, the dimethyl groups at the 2 and 3 positions can improve solubility and reduce off-target effects by altering the overall shape and polarity of the molecule.

The synthesis of 2-(2,3-dimethylphenyl)-2-fluoroethan-1-amine involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated precursors followed by reduction steps to introduce the amine functionality. The use of protecting groups may be necessary to prevent unwanted side reactions during synthesis. Advances in catalytic methods have also enabled more efficient routes to this compound, reducing reaction times and improving overall efficiency.

In terms of applications, 2-(2,3-dimethylphenyl)-2-fluoroethan-1-amine has shown promise in preclinical studies as a lead compound for drug discovery. Its unique structural features make it suitable for targeting various biological pathways involved in human diseases. Researchers are particularly interested in its potential as an intermediate for developing treatments against neurological disorders due to its ability to cross the blood-brain barrier effectively. Furthermore, its lipophilic nature suggests it could be useful in formulations designed for oral or transdermal delivery.

The pharmacological profile of 1565685-58-6 is still under investigation, but initial studies suggest that it may exhibit inhibitory activity against certain enzymes or receptors relevant to therapeutic intervention. The fluoro-substituent is known to enhance binding interactions with biological targets by increasing hydrophobicity and reducing susceptibility to metabolic enzymes. This makes it an attractive scaffold for designing molecules with improved pharmacokinetic properties compared to non-fluorinated analogs.

Future research directions may focus on exploring derivatives of 1565685-58-6 that exhibit enhanced efficacy or reduced toxicity profiles through structural modifications such as additional fluorination or introduction of other functional groups at strategic positions within the molecule. Computational modeling techniques can also play a crucial role in predicting how different substituents will affect biological activity before experimental synthesis is undertaken.

The development of new pharmaceuticals relies heavily on access to high-quality starting materials like 1565685-58-6 from reputable suppliers who adhere strictly to quality control standards throughout production processes involving these compounds’ isolation or purification steps where applicable before they reach end-users including academic institutions conducting basic research work alongside industrial partners engaged full-scale development efforts aimed ultimately bringing safe effective treatments patients worldwide access needful relief suffering caused various conditions treated these advanced chemical entities might one day help address